{[4-(4-methoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetonitrile

• IUPAC Name: 2-[[4-(4-methoxyphenyl)-5-thiophen-2-yl-1,2,4-triazol-3-yl]sulfanyl]acetonitrile
• InChI: InChI=1S/C15H12N4OS2/c1-20-12-6-4-11(5-7-12)19-14(13-3-2-9-21-13)17-18-15(19)22-10-8-16/h2-7,9H,10H2,1H3
• InChI Key: PUROWJMFNHBARE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=C2SCC#N)C3=CC=CS3
• Molecular Formula: C15H12N4OS2
• Molecular Weight: 328.4 g/mol

Description

The compound {[4-(4-methoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetonitrile (MTT) is a heterocyclic organic compound that is widely used in scientific research. It has a unique chemical structure that makes it a valuable tool in various fields of study, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

{[4-(4-methoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetonitrile is converted into formazan by mitochondrial dehydrogenase in living cells. The formazan produced is insoluble and can be measured spectrophotometrically. The amount of formazan produced is directly proportional to the number of viable cells in the sample.
Biochemical and physiological effects:
{[4-(4-methoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetonitrile is non-toxic to living cells and does not interfere with cellular metabolism. It is an excellent indicator of cell viability and proliferation and is widely used in various cell-based assays.

Advantages and Limitations for Lab Experiments

The {[4-(4-methoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetonitrile assay is a simple and reliable method for the determination of cell viability and proliferation. It is relatively inexpensive and does not require specialized equipment. However, the assay has some limitations, including the inability to distinguish between living and dead cells and the interference of some compounds with the assay.

Future Directions

{[4-(4-methoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetonitrile has a wide range of potential applications in scientific research, including drug discovery, toxicology, and cancer research. Future research could focus on the development of new methods for the synthesis of {[4-(4-methoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetonitrile and the optimization of the {[4-(4-methoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetonitrile assay. Additionally, research could explore the potential of {[4-(4-methoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetonitrile in other areas of scientific research, such as neuroscience and stem cell research.
Conclusion:
{[4-(4-methoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetonitrile is a valuable tool in scientific research, with a wide range of applications in various fields of study. Its unique chemical structure and mechanism of action make it an excellent indicator of cell viability and proliferation. Further research could expand the potential applications of {[4-(4-methoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetonitrile and enhance its usefulness in scientific research.

Scientific Research Applications

{[4-(4-methoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetonitrile has been extensively used in scientific research as a reagent for the determination of cell viability and proliferation. It is commonly used in the {[4-(4-methoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetonitrile assay, which measures the activity of mitochondrial dehydrogenase in living cells. The assay is widely used in drug discovery, toxicology, and cancer research, among other fields.